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Compound of Interest

Compound Name: Cyclohexene oxide

Cat. No.: B1203930 Get Quote

Essential Safety and Handling Guide for
Cyclohexene Oxide
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Cyclohexene Oxide in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

procedures and mitigate risks.

Cyclohexene oxide is a flammable, corrosive, and toxic chemical that requires stringent safety

measures. Adherence to the following procedures is critical to prevent injury and ensure a safe

laboratory environment.

Hazard Identification and Chemical Properties
Understanding the inherent risks of Cyclohexene Oxide is the foundation of safe handling. It is

classified as a hazardous substance and presents multiple dangers.[1]

Table 1: GHS Hazard Classifications for Cyclohexene Oxide
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[2][3]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[2][3]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[2]

Serious Eye Damage/Irritation Category 1
H314: Causes severe skin

burns and eye damage.[2][3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[3]

Table 2: Physical and Chemical Properties of Cyclohexene Oxide

Property Value

Appearance Clear colorless to light yellow liquid[4][5]

Flash Point 27 °C / 80.6 °F[4][6]

Boiling Point 129 - 130 °C[5]

Autoignition Temperature 345 °C / 653 °F[6]

Explosion Limits Lower: 1.5% / Upper: 9.0%[4][6]

Vapor Pressure 19 mbar @ 20 °C[6]

Specific Gravity 0.970 g/cm³[6]

Incompatibilities Strong oxidizing agents, acids, bases[4][5]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through all potential routes:

dermal, ocular, and inhalation.

Table 3: Recommended Personal Protective Equipment (PPE) for Cyclohexene Oxide

Protection Type Specification Rationale

Eye & Face Protection

Chemical safety goggles

(conforming to OSHA 29 CFR

1910.133 or EN166) and a

face shield.[2][3][4]

Protects against severe eye

damage and chemical

splashes.[1]

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., Butyl rubber,

Viton®). Consult manufacturer

data for breakthrough time. -

Clothing: Wear appropriate

protective clothing to prevent

skin exposure, such as a

chemically resistant apron or

suit.[3][4]

The chemical is toxic and

corrosive upon skin contact,

causing severe burns.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor cartridge (Type A,

Brown, conforming to

EN14387) is required if

ventilation is inadequate or

exposure limits may be

exceeded.[4][6][7]

Vapors are harmful if inhaled

and can cause respiratory

irritation.[1][3]

Operational Plan: Safe Handling Workflow
Safe handling requires a combination of engineering controls and standardized procedures. All

work must be conducted in a designated area equipped for handling flammable and corrosive
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materials.
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Preparation Phase

Handling Phase (Inside Chemical Fume Hood)

Post-Handling & Storage

Verify fume hood functionality
and availability of safety shower/eyewash station.

Don all required PPE:
- Goggles & Face Shield

- Chemical-resistant Gloves
- Protective Clothing

Ground and bond all containers
before transferring material.

Use only spark-proof tools and
explosion-proof equipment.

Dispense required amount slowly.
Keep container tightly closed when not in use.

Avoid inhalation of vapors and
any contact with skin or eyes.

Decontaminate work surfaces.

Dispose of contaminated materials
in a labeled, sealed hazardous waste container.

Store Cyclohexene Oxide in a cool, dry,
well-ventilated, flammables-designated area.

Remove PPE and wash hands thoroughly.
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Immediate Actions

Containment & Cleanup (Trained Personnel Only)

Spill Detected!

Alert personnel and evacuate the immediate area.

Remove all sources of ignition.

Ensure ventilation is adequate (from a safe distance).

Don full PPE, including respiratory protection.

Contain the spill with inert absorbent material
(vermiculite, sand, earth).

Collect residue using spark-proof tools
into a suitable, labeled container for disposal.

Decontaminate the spill area.

Dispose of waste through
approved hazardous waste channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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